Cas no 99207-79-1 (5-Pregnen-3,20-diol glucopyranoside)

• Product Name: 5-Pregnen-3,20-diol glucopyranoside
• CAS No: 99207-79-1
• MF: C₂₇H₄₄O₇
• MW: 480.634069442749
• CID: 1002797
• Update Time: 2023-08-03

5-Pregnen-3,20-diol glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 5-pregnen-3,20-diol glucoside
• 2-[1-(3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)ethoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• 5-PREGNEN-3Α, 20Α-DIOL
• 5-Pregnen-3,20-diol glucopyranoside

• Inchi： 1S/C27H44O7/c1-14(33-25-24(32)23(31)22(30)21(13-28)34-25)18-6-7-19-17-5-4-15-12-16(29)8-10-26(15,2)20(17)9-11-27(18,19)3/h4,14,16-25,28-32H,5-13H2,1-3H3
• InChI Key： ZSJWDKSRQKSIBU-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(CO)O1)O)O)O)C(C)C1CCC2C3CC=C4CC(CCC4(C)C3CCC21C)O

Computed Properties

• Exact Mass: 480.309
• Monoisotopic Mass: 480.309
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 13
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120

Experimental Properties

• Density: 1.27
• Boiling Point: 647.1°C at 760 mmHg
• Flash Point: 345.2°C
• Refractive Index: 1.593

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides